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Compound of Interest

Compound Name: 8-Methoxy-6-nitroquinoline
CAS No.: 80912-11-4
Cat. No.: B1611584
Get Quote
. J

Chemical Identity & Significance

8-Methoxy-6-nitroquinoline is a heterocyclic aromatic compound primarily utilized as a
building block in medicinal chemistry.[1] It serves as the immediate precursor to 8-methoxy-6-
aminoquinoline, a scaffold investigated for reduced hemolytic toxicity compared to standard 8-
aminoquinoline antimalarials.

Core Identifiers

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1611584#bc-rfq
https://www.benchchem.com/product/b1611584/docs?utm_src=pdf-body#technical-guide-safety-toxicity-and-handling-of-8-methoxy-6-nitroquinoline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9749061.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Parameter Detail

CAS Number 80912-11-4

IUPAC Name 8-Methoxy-6-nitroquinoline
Molecular Formula C10HsN20s3

Molecular Weight 204.18 g/mol

Structural Class

Nitroquinoline / Aminoquinoline Precursor

Appearance

Yellow to brown crystalline solid

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane; sparingly soluble in water.

Hazard Identification (GHS Classification)

Note: While specific experimental toxicity data for this isomer is less abundant than for its 6-

methoxy-8-nitro counterpart, its structural class (nitroquinolines) dictates the following

precautionary classifications based on Structure-Activity Relationships (SAR).

GHS Label Elements

Signal Word:WARNING

Hazard Class Category Hazard Statement
Acute Toxicity (Oral) Cat. 4 H302: Harmful if swallowed.
Skin Corrosion/Irritation Cat. 2 H315: Causes skin irritation.[2]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Cat. 2A o
irritation.
] H335: May cause respiratory
STOT - Single Exposure Cat. 3

irritation.

Germ Cell Mutagenicity

Cat. 2 (Suspected)

H341: Suspected of causing
genetic defects (Class effect of

nitroquinolines).
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Precautionary Statements

e P261: Avoid breathing dust/fume/gas/mist/vapors.
o P280: Wear protective gloves/protective clothing/eye protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell.

Toxicological Profile & Mechanism

The toxicity of 8-Methoxy-6-nitroquinoline is driven by the metabolic lability of its nitro group.
Unlike the 8-aminoquinolines (which cause oxidative stress via redox cycling), the nitro
precursors are primarily genotoxic hazards until reduced.

Mechanism of Bioactivation (Nitroreduction)

The nitro group at position 6 is susceptible to enzymatic reduction by cytosolic nitroreductases
(e.g., DT-diaphorase) or CYP450 enzymes. This process generates reactive intermediates
capable of intercalating into DNA or forming covalent adducts.

Key Pathway:
 Nitro-reduction: The parent compound is reduced to the nitroso intermediate.
o Hydroxylamine formation: Further reduction yields N-hydroxy-6-amino-8-methoxyquinoline.

 DNA Damage: The hydroxylamine species can undergo esterification (e.g., acetylation),
creating a highly electrophilic nitrenium ion that attacks DNA guanine bases.

Comparative Toxicity (Isomerism)

e 6-Methoxy-8-nitroquinoline (Primaquine precursor): High hemolytic potential upon reduction
to the amine.

o 8-Methoxy-6-nitroquinoline (This compound): Studies suggest the "reverse" isomer may
exhibit altered mutagenic potency due to the electronic influence of the methoxy group at
position 8, which stabilizes the quinoline ring differently than at position 6. However, it must
be treated as a potential mutagen.
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Synthesis & Experimental Workflow

The synthesis of 8-Methoxy-6-nitroquinoline typically involves the Skraup reaction or
modified Doebner-Miller synthesis using 2-methoxy-4-nitroaniline as the starting material.

Synthesis Pathway Diagram

The following diagram illustrates the chemical flow from the aniline precursor to the final
nitroquinoline, and its subsequent reduction.

8-Methoxy-6-nitroquinoline n: ing e /| ACOH or ields Amine 8-Methoxy-6-aminoquinoline
(CAS 80912-11-4) eduction (Active Scaffold)

Glycerol / As203 / H2S04
(Skraup Reaction)

Click to download full resolution via product page

Caption: Synthesis workflow converting 2-methoxy-4-nitroaniline to 8-methoxy-6-
nitroquinoline via Skraup cyclization.

Safe Handling & Emergency Protocols
Engineering Controls

o Enclosure: Handle exclusively within a certified chemical fume hood.

o HEPA Filtration: If handling powder form, ensure the hood is equipped with HEPA filtration to
capture particulates.

 Static Control: Ground all glassware and equipment; nitro compounds can be shock-
sensitive if dry and impure, though this specific quinoline is generally stable.

Personal Protective Equipment (PPE)[2]

e Gloves: Nitrile rubber (min thickness 0.11 mm). Breakthrough time >480 min.[3]
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e Respiratory: If dust formation is possible and engineering controls are insufficient, use a P3
(EN 143) or N99 (NIOSH) particulate respirator.

» Eyes: Chemical safety goggles. Face shield recommended during synthesis reactions
involving strong acids (Skraup reaction).

Spill Response Protocol

o Evacuate: Clear the immediate area of non-essential personnel.
 Isolate: Ventilate the room.

o Neutralize/Absorb: Do not use combustible materials (sawdust). Use sand, vermiculite, or a
dedicated chemical spill pillow.

o Decontaminate: Clean surface with a 10% bleach solution to degrade potential organic
residues, followed by soap and water.

Metabolic Activation Pathway

Understanding the metabolic fate is crucial for researchers assessing cytotoxicity. The diagram
below details the bioactivation pathway responsible for the compound's potential genotoxicity.

[4]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.researchgate.net/publication/257535721_Genotoxicity_Risk_Assessment_of_Diversely_Substituted_Quinolines_Using_the_SOS_Chromotest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing
8-Methoxy-6-nitroquinoline

Nitroreductase / CYP450
(2e- Reduction)

Nitroso-Intermediate
(R-NO)

2e- Reduction

N-Hydroxy-Amino
(R-NHOH)

Acetyltransferase (NAT)

N-Acetoxy-Ester
(Unstable)

Nitrenium lon
(Electrophile)

Covalent Binding
(Guanine C8)

DNA Adducts
(Genotoxicity)

Click to download full resolution via product page

Caption: Bioactivation pathway of nitroquinolines leading to DNA adduct formation via
nitroreduction.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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